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Compound of Interest

Compound Name: 4-Bromo-N-ethyl-2-nitroaniline

Cat. No.: B1343975

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Bromo-N-ethyl-2-nitroaniline, tailored for researchers, scientists, and
professionals in drug development.

Core Molecular Data

The fundamental molecular characteristics of 4-Bromo-N-ethyl-2-nitroaniline are summarized

below.
Property Value Source
Molecular Formula CsHoBrN202 [1]
Molecular Weight 245.07 g/mol [1]
CAS Number 56136-82-4 [1]

Physicochemical Properties

A summary of computed physicochemical properties is provided in the table below, offering
insights into the compound's behavior in various chemical environments.
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Property Value
TPSA (Topological Polar Surface Area) 55.17
LogP 2.7891
Hydrogen Bond Acceptors 3
Hydrogen Bond Donors 1
Rotatable Bonds 3

Experimental Protocols & Further Research

Detailed experimental protocols, including synthesis, purification, and analytical methods for 4-
Bromo-N-ethyl-2-nitroaniline, are not extensively documented in publicly available literature.
Similarly, information regarding its specific signaling pathways or detailed experimental
workflows in biological systems is not readily available. The compound is primarily classified as

a chemical intermediate.[2]

Logical Relationship: Synthesis Precursor

The following diagram illustrates the logical position of 4-Bromo-N-ethyl-2-nitroaniline as a
building block in chemical synthesis.
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Caption: Role of 4-Bromo-N-ethyl-2-nitroaniline in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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